Cas no 1214390-02-9 (6-Hydroxy-5-(pyridin-4-yl)picolinic acid)

6-Hydroxy-5-(pyridin-4-yl)picolinic acid is a heterocyclic compound featuring both pyridine and picolinic acid moieties, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. Its structural properties, including the hydroxyl and carboxylic acid functional groups, enable selective reactivity in metal coordination and coupling reactions. This compound is particularly valued for its potential as a chelating agent and its role in the development of bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial applications. Its stability under standard conditions and compatibility with common solvents further enhance its utility in synthetic chemistry.
6-Hydroxy-5-(pyridin-4-yl)picolinic acid structure
1214390-02-9 structure
Product Name:6-Hydroxy-5-(pyridin-4-yl)picolinic acid
CAS No:1214390-02-9
MF:C11H8N2O3
MW:216.19282245636
CID:4921391
Update Time:2025-05-20

6-Hydroxy-5-(pyridin-4-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-hydroxy-5-(pyridin-4-yl)picolinic acid
    • 6-Hydroxy-5-(pyridin-4-yl)picolinic acid
    • Inchi: 1S/C11H8N2O3/c14-10-8(7-3-5-12-6-4-7)1-2-9(13-10)11(15)16/h1-6H,(H,13,14)(H,15,16)
    • InChI Key: WYHGLLJKLVTQGJ-UHFFFAOYSA-N
    • SMILES: O=C1C(=CC=C(C(=O)O)N1)C1C=CN=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 379
  • XLogP3: 0.5
  • Topological Polar Surface Area: 79.3

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Additional information on 6-Hydroxy-5-(pyridin-4-yl)picolinic acid

6-Hydroxy-5-(pyridin-4-yl)picolinic Acid: A Comprehensive Overview

6-Hydroxy-5-(pyridin-4-yl)picolinic acid, identified by the CAS number 1214390-02-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyridine ring and hydroxypicolinic acid moiety, has garnered attention due to its potential applications in drug development and material science.

The chemical structure of 6-Hydroxy-5-(pyridin-4-yl)picolinic acid consists of a pyridine ring fused with a hydroxypicolinic acid group, creating a conjugated system that imparts interesting electronic properties. This conjugation is believed to play a crucial role in its biological activity and reactivity. Recent studies have highlighted its ability to act as a ligand in metalloenzyme mimics, suggesting potential applications in catalysis and biotechnology.

From a synthetic perspective, the preparation of 6-Hydroxy-5-(pyridin-4-yl)picolinic acid involves multi-step organic synthesis, often utilizing coupling reactions and oxidation techniques. Researchers have optimized these methods to achieve high yields and purity, which are critical for its use in downstream applications.

The physical and chemical properties of this compound have been extensively studied, revealing its solubility characteristics, stability under various conditions, and spectral data (UV-vis, IR, NMR). These properties are essential for understanding its behavior in different environments and for its characterization in analytical chemistry.

In terms of biological activity, 6-Hydroxy-5-(pyridin-4-yl)picolinic acid has shown promise as an antioxidant and anti-inflammatory agent. Recent findings suggest that it may also exhibit anti-tumor properties by modulating key cellular pathways involved in cancer progression.

The application of 6-Hydroxy-5-(pyridin-4-yl)picolinic acid extends beyond pharmacology into materials science, where it has been explored as a building block for constructing metalloorganic frameworks (MOFs). These frameworks have potential uses in gas storage, catalysis, and sensing technologies.

In conclusion, 6-Hydroxy-5-(pyridin-4-yl)picolinic acid, with its unique structure and versatile properties, continues to be a focal point for researchers across multiple disciplines. As ongoing studies unravel more about its capabilities, this compound is poised to make significant contributions to both scientific research and industrial applications.

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